Ambrisentan acyl beta-D-glucuronide
Ambrisentan acyl beta-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
1106685-58-8
VCID:
VC21146910
InChI:
InChI=1S/C28H30N2O10/c1-15-14-16(2)30-27(29-15)39-23(25(36)40-26-21(33)19(31)20(32)22(38-26)24(34)35)28(37-3,17-10-6-4-7-11-17)18-12-8-5-9-13-18/h4-14,19-23,26,31-33H,1-3H3,(H,34,35)/t19-,20-,21+,22-,23+,26-/m0/s1
SMILES:
CC1=CC(=NC(=N1)OC(C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)C(C3=CC=CC=C3)(C4=CC=CC=C4)OC)C
Molecular Formula:
C28H30N2O10
Molecular Weight:
554.5 g/mol
Ambrisentan acyl beta-D-glucuronide
CAS No.: 1106685-58-8
Cat. No.: VC21146910
Molecular Formula: C28H30N2O10
Molecular Weight: 554.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1106685-58-8 |
|---|---|
| Molecular Formula | C28H30N2O10 |
| Molecular Weight | 554.5 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[(2S)-2-(4,6-dimethylpyrimidin-2-yl)oxy-3-methoxy-3,3-diphenylpropanoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C28H30N2O10/c1-15-14-16(2)30-27(29-15)39-23(25(36)40-26-21(33)19(31)20(32)22(38-26)24(34)35)28(37-3,17-10-6-4-7-11-17)18-12-8-5-9-13-18/h4-14,19-23,26,31-33H,1-3H3,(H,34,35)/t19-,20-,21+,22-,23+,26-/m0/s1 |
| Standard InChI Key | QBHJFBFSJYTXDX-MVTLKLODSA-N |
| Isomeric SMILES | CC1=CC(=NC(=N1)O[C@H](C(=O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O)C(C3=CC=CC=C3)(C4=CC=CC=C4)OC)C |
| SMILES | CC1=CC(=NC(=N1)OC(C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)C(C3=CC=CC=C3)(C4=CC=CC=C4)OC)C |
| Canonical SMILES | CC1=CC(=NC(=N1)OC(C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)C(C3=CC=CC=C3)(C4=CC=CC=C4)OC)C |
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